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Executive Summary

Etacelasil is an organosilicon compound recognized for its function as a plant growth regulator.
Its primary mechanism of action is the release of ethylene, a key phytohormone involved in
numerous physiological processes in plants, including fruit ripening, senescence, and
abscission. While the chemical identity and general function of Etacelasil are established,
detailed public-domain information regarding its initial discovery, specific synthesis protocols,
and comprehensive quantitative performance data is limited. This document aims to provide an
in-depth guide based on available scientific knowledge, including a probable synthesis route,
its role in the ethylene signaling pathway, and a framework for its experimental evaluation.

Discovery and Synthesis of Etacelasil

Information regarding the specific discovery of Etacelasil, including the researchers and
organization responsible for its initial development, is not extensively documented in publicly
accessible scientific literature. It is known by several synonyms, including Alsol and the code
CGA 13586.

Probable Synthesis Pathway

A detailed experimental protocol for the synthesis of Etacelasil is not available in the reviewed
literature. However, based on the principles of organosilicon chemistry, a likely synthetic route
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involves the reaction of a chlorosilane precursor with an appropriate alcohol. The most
probable method for synthesizing Etacelasil, (2-chloroethyl)tris(2-methoxyethoxy)silane, would
be the alcoholysis of (2-chloroethyl)trichlorosilane with 2-methoxyethanol.

Reaction:
CIsSiCH2CH2CI + 3 CH30OCH2CH20H - (CH3OCH2CH20)3SiCH2CH2CI + 3 HCI

This reaction would typically be carried out in the presence of a tertiary amine base (e.g.,
triethylamine or pyridine) to neutralize the hydrochloric acid byproduct, driving the reaction to
completion. The product would then be isolated and purified using standard techniques such as
distillation under reduced pressure.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Etacelasil is presented in Table 1.

Property Value

IUPAC Name 2-chloroethyl-tris(2-methoxyethoxy)silane
CAS Number 37894-46-5

Molecular Formula C11H25ClOe6Si

Molecular Weight 316.85 g/mol

Appearance Likely a liquid (based on related compounds)
Boiling Point 316.3 °C at 760 mmHg

Density 1.072 g/cm3

Water Solubility 0.08 M

Mechanism of Action: The Ethylene Signhaling
Pathway

Etacelasil functions by releasing ethylene, which then interacts with the plant's ethylene
signaling pathway. This pathway is a well-characterized cascade that regulates a wide array of
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developmental and stress responses.

In the absence of ethylene, the ethylene receptors (such as ETR1 and ERS1), located in the
endoplasmic reticulum membrane, activate the CTR1 protein kinase. CTR1, in turn,
phosphorylates and inactivates the downstream signaling component EIN2. This prevents the
signal from propagating further, and the transcription factors responsible for ethylene
responses (like EIN3) are targeted for degradation.

When ethylene is present (released from Etacelasil), it binds to the ethylene receptors,
inactivating them. This inactivation leads to the deactivation of CTR1. As a result, EIN2 is no
longer phosphorylated and becomes active. The C-terminal portion of EIN2 is cleaved and
translocates to the nucleus, where it stabilizes the EIN3 transcription factor. EIN3 then activates
the transcription of ethylene-responsive genes, leading to the physiological effects associated

with ethylene.

Click to download full resolution via product page

Caption: The ethylene signaling pathway in plants.

Experimental Protocols

Detailed experimental protocols for the application and analysis of Etacelasil are not widely
published. However, a general workflow for evaluating the efficacy of an ethylene-releasing
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compound like Etacelasil can be outlined.

General Experimental Workflow for Efficacy Testing
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Caption: A generalized workflow for evaluating Etacelasil's efficacy.

Measurement of Ethylene Release
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A key experiment would be to quantify the release of ethylene from Etacelasil under various
conditions (e.g., different pH, temperature, and humidity). This is typically done using gas
chromatography (GC).

e An aqueous solution of Etacelasil is prepared.
e The solution is placed in a sealed vial with a known headspace volume.
e The vials are incubated under controlled temperature.

» At specific time intervals, a sample of the headspace gas is withdrawn using a gas-tight
syringe.

e The gas sample is injected into a GC equipped with a suitable column (e.g., alumina) and a
flame ionization detector (FID) to quantify the ethylene concentration.

o The rate of ethylene release can then be calculated.

Quantitative Data

Comprehensive, publicly available quantitative data on the performance of Etacelasil is
scarce. While it has been noted for its use in applications such as the thinning of olives,
specific dose-response data from peer-reviewed studies are not readily available. The following
tables are provided as templates to illustrate how such data would be presented.

Table 2: Ethylene Release Kinetics of Etacelasil (Hypothetical Data)

. Ethylene Concentration in Headspace
Time (hours)

(ppm)
1 Data Unavailable
6 Data Unavailable
12 Data Unavailable
24 Data Unavailable
48 Data Unavailable
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Table 3: Efficacy of Etacelasil on Olive Fruit Thinning (Hypothetical Data)

Etacelasil Concentration

Fruit Set Reduction (%) Final Fruit Diameter (mm)
(ppm)
0 (Control) Data Unavailable Data Unavailable
100 Data Unavailable Data Unavailable
250 Data Unavailable Data Unavailable
500 Data Unavailable Data Unavailable
Conclusion

Etacelasil is an ethylene-releasing agent with applications in plant growth regulation. Its
mechanism of action is tied to the well-understood ethylene signaling pathway in plants. While
its chemical nature is known, there is a notable lack of publicly available, in-depth technical
data regarding its discovery, specific synthesis protocols, and quantitative performance. The
information that is available suggests a synthesis route common for organosilicon compounds.
Further research and publication of data would be necessary to provide a more complete
technical guide for the scientific community. It is possible that such detailed information is
proprietary and resides within the developing company's internal documentation.

« To cite this document: BenchChem. [Etacelasil: A Technical Whitepaper on its Synthesis and
Biological Role]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216580#discovery-and-synthesis-of-etacelasil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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